Cas no 2352060-41-2 (2-Amino-5-(3,4-dihydroxyphenyl)pentanoic acid)
2-Amino-5-(3,4-dihydroxyphenyl)pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-5-(3,4-dihydroxyphenyl)pentanoic acid
- 2352060-41-2
- Z3582628439
- EN300-7494114
- 2-Amino-5-(3,4-dihydroxyphenyl)pentanoic acid
-
- Inchi: 1S/C11H15NO4/c12-8(11(15)16)3-1-2-7-4-5-9(13)10(14)6-7/h4-6,8,13-14H,1-3,12H2,(H,15,16)
- InChI Key: PMMNPSZBLROCSD-UHFFFAOYSA-N
- SMILES: OC(C(CCCC1C=CC(=C(C=1)O)O)N)=O
Computed Properties
- Exact Mass: 225.10010796g/mol
- Monoisotopic Mass: 225.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 104Ų
2-Amino-5-(3,4-dihydroxyphenyl)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7494114-0.05g |
2-amino-5-(3,4-dihydroxyphenyl)pentanoic acid |
2352060-41-2 | 95.0% | 0.05g |
$245.0 | 2025-03-10 | |
| Enamine | EN300-7494114-0.1g |
2-amino-5-(3,4-dihydroxyphenyl)pentanoic acid |
2352060-41-2 | 95.0% | 0.1g |
$366.0 | 2025-03-10 | |
| Enamine | EN300-7494114-0.25g |
2-amino-5-(3,4-dihydroxyphenyl)pentanoic acid |
2352060-41-2 | 95.0% | 0.25g |
$524.0 | 2025-03-10 | |
| Enamine | EN300-7494114-0.5g |
2-amino-5-(3,4-dihydroxyphenyl)pentanoic acid |
2352060-41-2 | 95.0% | 0.5g |
$824.0 | 2025-03-10 | |
| Enamine | EN300-7494114-1.0g |
2-amino-5-(3,4-dihydroxyphenyl)pentanoic acid |
2352060-41-2 | 95.0% | 1.0g |
$1057.0 | 2025-03-10 | |
| Enamine | EN300-7494114-2.5g |
2-amino-5-(3,4-dihydroxyphenyl)pentanoic acid |
2352060-41-2 | 95.0% | 2.5g |
$2071.0 | 2025-03-10 | |
| Enamine | EN300-7494114-5.0g |
2-amino-5-(3,4-dihydroxyphenyl)pentanoic acid |
2352060-41-2 | 95.0% | 5.0g |
$3065.0 | 2025-03-10 | |
| Enamine | EN300-7494114-10.0g |
2-amino-5-(3,4-dihydroxyphenyl)pentanoic acid |
2352060-41-2 | 95.0% | 10.0g |
$4545.0 | 2025-03-10 | |
| 1PlusChem | 1P0287RN-50mg |
2-amino-5-(3,4-dihydroxyphenyl)pentanoic acid |
2352060-41-2 | 95% | 50mg |
$354.00 | 2024-05-23 | |
| 1PlusChem | 1P0287RN-100mg |
2-amino-5-(3,4-dihydroxyphenyl)pentanoic acid |
2352060-41-2 | 95% | 100mg |
$515.00 | 2024-05-23 |
2-Amino-5-(3,4-dihydroxyphenyl)pentanoic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-Amino-5-(3,4-dihydroxyphenyl)pentanoic acid
Exploring 2-Amino-5-(3,4-dihydroxyphenyl)pentanoic acid (CAS No. 2352060-41-2): Properties, Applications, and Research Insights
2-Amino-5-(3,4-dihydroxyphenyl)pentanoic acid (CAS No. 2352060-41-2) is a bioactive compound gaining attention in pharmaceutical and biochemical research. This molecule, characterized by its unique amino acid backbone and catechol functional group, exhibits potential in neuroprotection, antioxidant applications, and metabolic studies. As researchers increasingly focus on natural derivatives for drug discovery, this compound stands out due to its structural similarity to L-DOPA and other dopamine precursors.
The molecular structure of 2-Amino-5-(3,4-dihydroxyphenyl)pentanoic acid features a pentanoic acid chain with an amino group at position 2 and a 3,4-dihydroxyphenyl moiety at position 5. This configuration contributes to its chelating properties and potential interactions with metal ions, making it relevant in studies of oxidative stress and neurodegenerative diseases. Current research explores its role in modulating dopaminergic pathways, with particular interest in Parkinson's disease research models.
In pharmaceutical applications, CAS 2352060-41-2 is investigated as a potential prodrug candidate due to its improved blood-brain barrier permeability compared to simpler catecholamines. The compound's dual functional groups allow for versatile chemical modifications, enabling researchers to develop derivatives with enhanced bioavailability or targeted delivery properties. Recent studies highlight its potential in addressing mitochondrial dysfunction, a hot topic in age-related diseases research.
The synthesis of 2-Amino-5-(3,4-dihydroxyphenyl)pentanoic acid typically involves multi-step organic reactions, with careful protection of the catechol group during the process. Analytical characterization using HPLC, mass spectrometry, and NMR spectroscopy confirms its purity and structure. Researchers emphasize the importance of stability studies, as the dihydroxyphenyl moiety may be susceptible to oxidation under certain conditions.
From a commercial perspective, 2352060-41-2 is primarily available as a research chemical for laboratory use. The growing interest in neuroprotective agents and natural compound derivatives has increased demand for this specialty chemical. Suppliers typically offer it in various quantities, with purity levels ranging from 95% to 99%, catering to different research needs in medicinal chemistry and biochemical assays.
Future research directions for 2-Amino-5-(3,4-dihydroxyphenyl)pentanoic acid may explore its potential in gut-brain axis modulation, given the increasing scientific focus on microbiome interactions. Additionally, its possible role in metal homeostasis regulation presents opportunities for investigating neurodegenerative disorders associated with metal ion dysregulation. The compound's structure-activity relationship continues to be an active area of study for developing novel therapeutic agents.
For researchers working with CAS 2352060-41-2, proper handling and storage are essential to maintain compound integrity. Recommended storage conditions typically include protection from light and moisture at controlled temperatures. Analytical methods for quantifying this compound in biological matrices are continually being refined, supporting its potential transition from basic research to preclinical studies in relevant disease models.
The scientific community's interest in 2-Amino-5-(3,4-dihydroxyphenyl)pentanoic acid reflects broader trends toward investigating multifunctional compounds that can address complex disease mechanisms. Its combination of amino acid and phenolic characteristics positions it as a valuable tool for understanding redox biology and developing innovative neuroprotective strategies. As research progresses, this compound may contribute significantly to advancing our knowledge of neurological health and therapeutic interventions.
2352060-41-2 (2-Amino-5-(3,4-dihydroxyphenyl)pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)